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Compound of Interest

Compound Name: Tetrakis(dimethylamino)zirconium

Cat. No.: B103496 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical compounds is paramount to ensuring laboratory safety and experimental

integrity. This in-depth technical guide provides a comprehensive overview of the safety data

and handling precautions for Tetrakis(dimethylamino)zirconium (TDMAZ), a pyrophoric and

water-reactive organometallic compound.

Compound Identification and Properties
Tetrakis(dimethylamino)zirconium is a solid compound utilized in various chemical synthesis

and deposition processes.[1][2] A summary of its key physical and chemical properties is

presented below.

Property Value Reference

Chemical Formula C8H24N4Zr

Molecular Weight 267.53 g/mol

CAS Number 19756-04-8

Appearance
White to light yellow crystalline

solid
[3][4]

Melting Point 57-60 °C [2][4]

Sensitivity Moisture, Air [1][4][5]
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Hazard Identification and Classification
TDMAZ is classified as a hazardous substance with multiple risk factors. It is a flammable solid

that reacts with water to release flammable gases.[2] It is also known to cause severe skin

burns, serious eye damage, and respiratory irritation.[1]

Hazard
Classification

GHS Code Description Reference

Flammable Solids H228 Flammable solid [2]

Substances which, in

contact with water,

emit flammable gases

H261

In contact with water

releases flammable

gas

[2][6]

Skin

Corrosion/Irritation
H314/H315

Causes severe skin

burns and eye

damage / Causes skin

irritation

[1][6]

Serious Eye

Damage/Eye Irritation
H318/H319

Causes serious eye

damage / Causes

serious eye irritation

[1][6]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[1][6]

Safe Handling and Storage Protocols
Due to its reactive nature, stringent protocols must be followed when handling and storing

TDMAZ.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact, as well as inhalation.
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PPE Specification Reference

Eye Protection

Chemical safety goggles or

face shield. Contact lenses

should not be worn.

[1]

Hand Protection
Neoprene or nitrile rubber

gloves.
[1]

Skin and Body Protection
Wear suitable protective

clothing.
[1]

Respiratory Protection
NIOSH-certified dust and mist

respirator (orange cartridge).
[1]

Handling and Storage
TDMAZ should be handled in a controlled environment, and specific storage conditions must

be maintained.

Handling:

Work in a well-ventilated area, such as a fume hood, to minimize exposure to dust.[1]

Avoid contact with skin and eyes.[1]

Do not breathe dust.[1]

Keep away from heat, sparks, and open flames.[1]

Storage:

Store in a tightly closed container in a dry, well-ventilated place.[1]

Store under a dry, inert atmosphere.[1]

Incompatible materials to avoid include acids, alcohols, oxidizing agents, moisture, and

water.[1]
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Emergency Procedures
In the event of an emergency, the following procedures should be followed.
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Emergency Situation Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek medical

attention.

[6]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[6]

Eye Contact

Immediately flush eyes with

running water for at least 15

minutes. Seek immediate

medical attention.

[6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6]

Fire

Use water spray, foam, carbon

dioxide, or dry chemical to

extinguish. Irritating fumes of

dimethylamine and organic

acid vapors may develop when

the material is exposed to

water or open flame.

[1]

Spill

Evacuate unnecessary

personnel. Equip cleanup crew

with proper protection. Sweep

or shovel spills into an

appropriate container for

disposal. Prevent entry to

sewers and public waters.

[1]
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Experimental Workflow for Handling
Tetrakis(dimethylamino)zirconium
The following diagram illustrates a logical workflow for the safe handling of TDMAZ in a

research setting.
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Preparation

Handling

Cleanup and Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Work under inert atmosphere (glovebox or Schlenk line)

Carefully weigh and dispense the required amount

Follow emergency procedures for spills, fire, or exposure

Keep container tightly closed when not in use

Decontaminate work area

After use

Dispose of waste in a designated, sealed container

Remove and decontaminate PPE

Click to download full resolution via product page

Caption: Safe handling workflow for Tetrakis(dimethylamino)zirconium.
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Toxicological Information
The toxicological properties of TDMAZ have not been fully investigated.[5] However, exposure

can cause coughing, headache, and nausea upon inhalation, and severe burns upon skin

contact.[1] Eye contact can lead to serious eye damage.[1]

Disposal Considerations
Waste material should be disposed of in accordance with local, state, and federal regulations. It

is crucial to prevent TDMAZ from entering drains or public waters.[1]

This guide provides a foundational understanding of the safety precautions necessary for

handling Tetrakis(dimethylamino)zirconium. Researchers must always consult the most up-

to-date Safety Data Sheet provided by the supplier before use and adhere to all institutional

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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